1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine

• IUPAC Name: 1-(2-methylphenyl)-4-(1,2,3,4-tetrahydronaphthalen-2-yl)piperazine
• InChI: InChI=1S/C21H26N2/c1-17-6-2-5-9-21(17)23-14-12-22(13-15-23)20-11-10-18-7-3-4-8-19(18)16-20/h2-9,20H,10-16H2,1H3
• InChI Key: JRFFUAKPYKWFKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3CCC4=CC=CC=C4C3
• Molecular Formula: C21H26N2
• Molecular Weight: 306.4 g/mol

Description

1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine (MeOPP) is a chemical compound that belongs to the piperazine class of drugs. It was first synthesized in the early 1990s and has since been used in various scientific research studies due to its unique properties.

Mechanism of Action

The exact mechanism of action of 1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its antidepressant and anxiolytic effects. It may also modulate the activity of the glutamate system, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine has been shown to have a range of biochemical and physiological effects, including increasing the levels of certain neurotransmitters such as serotonin and dopamine, reducing the levels of stress hormones such as cortisol, and modulating the activity of the immune system. These effects may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine in lab experiments is its high potency and selectivity for certain receptors, which allows for more precise and targeted studies. However, its limited solubility in water and potential toxicity at high doses may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine. These include further exploration of its potential therapeutic benefits, such as its use in the treatment of drug addiction and other psychiatric disorders. Additionally, more research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity concerns. Finally, the development of new synthesis methods and modifications to the chemical structure of 1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine may lead to the discovery of even more potent and selective compounds.

Synthesis Methods

1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine can be synthesized using a variety of methods, including the reaction of 2-methylphenylpiperazine with 1,2,3,4-tetrahydronaphthalene in the presence of a reducing agent such as sodium borohydride. The resulting product is purified using column chromatography and characterized using spectroscopic techniques such as NMR and IR.

Scientific Research Applications

1-(2-methylphenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine has been used in various scientific research studies, including its use as a potential antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in treating drug addiction and as a diagnostic tool for certain medical conditions.